Cas no 2135287-80-6 (methyl (2E)-3-(4-bromo-3-fluorophenyl)prop-2-enoate)

• Product Name: methyl (2E)-3-(4-bromo-3-fluorophenyl)prop-2-enoate
• CAS No: 2135287-80-6
• MF: C₁₀H₈BrFO₂
• MW: 259.071725845337
• CID: 6339478
• PubChem ID: 75356035
• Update Time: 2025-05-20

methyl (2E)-3-(4-bromo-3-fluorophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-3-(4-bromo-3-fluorophenyl)prop-2-enoate
• AKOS020184708
• 2135287-80-6
• EN300-1453782
• METHYL(2E)-3-(4-BROMO-3-FLUOROPHENYL)PROP-2-ENOATE
• 1562199-95-4

• Inchi： 1S/C10H8BrFO2/c1-14-10(13)5-3-7-2-4-8(11)9(12)6-7/h2-6H,1H3/b5-3+
• InChI Key： ULGIOTJDPBAMSH-HWKANZROSA-N
• SMILES： BrC1C=CC(/C=C/C(=O)OC)=CC=1F

Computed Properties

• Exact Mass: 257.96917g/mol
• Monoisotopic Mass: 257.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl (2E)-3-(4-bromo-3-fluorophenyl)prop-2-enoate

Methyl (2E)-3-(4-Bromo-3-Fluorophenyl)prop-2-enoate: An Overview of a Promising Compound in Pharmaceutical Research

Methyl (2E)-3-(4-bromo-3-fluorophenyl)prop-2-enoate (CAS No. 2135287-80-6) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of substituted cinnamic acid esters, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular formula of methyl (2E)-3-(4-bromo-3-fluorophenyl)prop-2-enoate is C₁₁H₉BrFO₂, and its molecular weight is 267.09 g/mol. The compound features a bromine atom and a fluorine atom substituted on the phenyl ring, which imparts specific chemical and biological properties. The presence of these halogen atoms can significantly influence the compound's reactivity, solubility, and metabolic stability, making it an interesting candidate for drug development.

Recent studies have explored the potential of methyl (2E)-3-(4-bromo-3-fluorophenyl)prop-2-enoate in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that methyl (2E)-3-(4-bromo-3-fluorophenyl)prop-2-enoate may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, methyl (2E)-3-(4-bromo-3-fluorophenyl)prop-2-enoate has also been investigated for its anti-cancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells. These findings suggest that methyl (2E)-3-(4-bromo-3-fluorophenyl)prop-2-enoate could be a valuable lead compound for the development of novel anticancer agents.

In addition to its anti-inflammatory and anti-cancer activities, methyl (2E)-3-(4-bromo-3-fluorophenyl)prop-2-enoate has also shown promise in neuroprotective research. Studies have indicated that this compound can protect neurons from oxidative stress-induced damage and reduce the levels of reactive oxygen species (ROS). This neuroprotective effect may be attributed to its ability to modulate oxidative stress pathways and enhance the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that methyl (2E)-3-(4-bromo-3-fluorophenyl)prop-2-enoate could have potential applications in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of methyl (2E)-3-(4-bromo-3-fluorophenyl)prop-2-enoate typically involves a multi-step process that includes the formation of the substituted cinnamic acid followed by esterification with methanol. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production. The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for pharmaceutical applications.

In conclusion, methyl (2E)-3-(4-bromo-3-fluorophenyl)prop-2-enoate (CAS No. 2135287-80-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses, paving the way for new treatments for various diseases.